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Compound of Interest

Compound Name: 2-Methylserine

Cat. No.: B555999 Get Quote

An essential guide for researchers, scientists, and drug development professionals on the safe

and compliant disposal of 2-Methylserine, ensuring laboratory safety and environmental

protection.

2-Methylserine is a non-proteinogenic amino acid utilized in various research and

development applications. Due to its classification as a skin, eye, and respiratory irritant, proper

disposal is crucial to mitigate risks and adhere to regulatory standards. This guide provides

detailed, step-by-step procedures for the safe handling and disposal of 2-Methylserine waste

in a laboratory setting.

Physicochemical Properties of 2-Methylserine
A comprehensive understanding of the properties of 2-Methylserine is fundamental to its safe

handling and disposal. The following table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C₄H₉NO₃ [1][2]

Molecular Weight 119.12 g/mol [1][3]

Appearance Solid

Solubility Soluble in water [4][5]

Melting Point 253-263°C [2]

pKa (Predicted)
2.10 ± 0.10 (acidic), 9.35 ±

0.10 (basic)
[4]

LogP (Predicted) -1.35 [4]

Hazard Identification and Safety Precautions
2-Methylserine is classified with the following hazards:

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H335: May cause respiratory irritation[1][3]

The corresponding GHS pictograms indicate a warning is necessary.[1][3] It is imperative to

use appropriate Personal Protective Equipment (PPE) when handling this chemical, including

safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[6] In cases of

insufficient ventilation or when handling the solid form which may generate dust, respiratory

protection should be used.[6]

Step-by-Step Disposal Protocol
The disposal of 2-Methylserine and its contaminated materials must be managed as

hazardous waste. Adherence to the following procedures will ensure safe and compliant

disposal.

1. Waste Segregation and Collection:
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Solid Waste:

Collect unused or expired solid 2-Methylserine in its original container or a clearly

labeled, sealed waste bag.

Place this container within a designated solid hazardous waste container provided by your

institution's Environmental Health and Safety (EHS) department.[7]

Contaminated disposables such as weigh boats, gloves, and wipes should also be

disposed of in the solid hazardous waste container.[7]

Aqueous/Liquid Waste:

Collect all aqueous solutions containing 2-Methylserine in a designated, leak-proof

aqueous hazardous waste container.[6][7]

The container must be clearly labeled as "Hazardous Waste" and specify the contents,

including "2-Methylserine".[6]

Do not dispose of 2-Methylserine solutions down the drain.[6] While some non-hazardous

amino acids may be suitable for drain disposal with copious amounts of water, the

hazardous nature of 2-Methylserine prohibits this practice.[8][9]

Contaminated Labware:

Disposable Labware: Items such as pipette tips and plastic tubes that have come into

contact with 2-Methylserine should be placed in the solid hazardous waste container.[7]

Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable

solvent (e.g., water or ethanol). This rinsate must be collected and disposed of as

hazardous liquid waste.[6][7] After thorough decontamination, the glassware can be

washed according to standard laboratory procedures.

2. Container Management:

Ensure all waste containers are securely sealed to prevent leaks or spills.[6]

Properly label all containers with their contents and the appropriate hazard symbols.
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Store waste containers in a designated secondary containment area away from incompatible

materials.[7]

3. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or an authorized hazardous waste collection service.[6]

Never dispose of chemical waste in the regular trash or pour it down the sanitary sewer.[6]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylserine waste.
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2-Methylserine Waste Generated

Identify Waste Type
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Yes
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Labware (e.g., glassware)

No
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Liquid Hazardous Waste
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Caption: Workflow for the safe disposal of 2-Methylserine waste.
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By adhering to these detailed procedures, laboratory professionals can ensure the safe

handling and disposal of 2-Methylserine, fostering a secure, compliant, and environmentally

responsible research environment. Always consult your institution's specific safety guidelines

and the manufacturer's Safety Data Sheet (SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b555999?utm_src=pdf-body
https://www.benchchem.com/product/b555999?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylserine
https://www.chembk.com/en/chem/2-methylserine
https://pubchem.ncbi.nlm.nih.gov/compound/7000050
https://www.benchchem.com/product/b555341
https://en.wikipedia.org/wiki/2-Methylserine
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Amino_PEG2_C2_acid.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Amino_PEG7_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b555999#2-methylserine-proper-disposal-procedures
https://www.benchchem.com/product/b555999#2-methylserine-proper-disposal-procedures
https://www.benchchem.com/product/b555999#2-methylserine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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